Cas no 914349-23-8 (1-Boc-3,5-Dibromoindole)

• Product Name: 1-Boc-3,5-Dibromoindole
• CAS No: 914349-23-8
• MF: C₁₃H₁₃Br₂NO₂
• MW: 375.055822134018
• MDL: MFCD05864760
• CID: 1039892
• PubChem ID: 40428548
• Update Time: 2025-04-20

1-Boc-3,5-Dibromoindole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3,5-Dibromoindole
• tert-Butyl 3,5-dibromo-1H-indole-1-carboxylate
• 914349-23-8
• DTXSID30654333
• FT-0727408
• AKOS016006264
• tert-butyl 3,5-dibromoindole-1-carboxylate
• DB-001473
• 3,5-DIBROMOINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• MDL： MFCD05864760
• Inchi： 1S/C13H13Br2NO2/c1-13(2,3)18-12(17)16-7-10(15)9-6-8(14)4-5-11(9)16/h4-7H,1-3H3
• InChI Key： HCFNOIFCTOOXMY-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC(=CC=21)Br

Computed Properties

• Exact Mass: 374.92925g/mol
• Monoisotopic Mass: 372.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.608

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids